2-Nitrotoluene 2-Nitrotoluene 2-nitrotoluene is a mononitrotoluene that is toluene carrying a nitro substituent at position 2. It has a role as an environmental contaminant and a carcinogenic agent.
O-nitrotoluene is a light yellow oily liquid with a characteristic odor of aromatic nitro compounds. Sinks in water. Derived from toluene by nitration and separation by fractional distillation. Flash point 223°F.
Brand Name: Vulcanchem
CAS No.: 88-72-2
VCID: VC0127304
InChI: InChI=1S/C7H7NO2/c1-6-4-2-3-5-7(6)8(9)10/h2-5H,1H3
SMILES: CC1=CC=CC=C1[N+](=O)[O-]
Molecular Formula: C7H7NO2
C6H4(CH3)(NO2)
C7H7NO2
Molecular Weight: 137.14 g/mol

2-Nitrotoluene

CAS No.: 88-72-2

Reference Standards

VCID: VC0127304

Molecular Formula: C7H7NO2
C6H4(CH3)(NO2)
C7H7NO2

Molecular Weight: 137.14 g/mol

2-Nitrotoluene - 88-72-2

CAS No. 88-72-2
Product Name 2-Nitrotoluene
Molecular Formula C7H7NO2
C6H4(CH3)(NO2)
C7H7NO2
Molecular Weight 137.14 g/mol
IUPAC Name 1-methyl-2-nitrobenzene
Standard InChI InChI=1S/C7H7NO2/c1-6-4-2-3-5-7(6)8(9)10/h2-5H,1H3
Standard InChIKey PLAZTCDQAHEYBI-UHFFFAOYSA-N
SMILES CC1=CC=CC=C1[N+](=O)[O-]
Canonical SMILES CC1=CC=CC=C1[N+](=O)[O-]
Boiling Point 431.1 °F at 760 mm Hg (NTP, 1992)
222.0 °C
222 °C
432°F
Colorform Yellowish liquid at ordinary temperature
Yellow liquid [Note: A solid below 25 degrees F]
Density 1.1622 at 66.2 °F (USCG, 1999)
Specific gravity: 1.1622 at 19 °C/15 °C
Relative density (water = 1): 1.16
1.16
Flash Point 223 °F (NTP, 1992)
95 °C; open cup
106 °C; 223 °F (Closed cup)
95 °C c.c.
223°F
Melting Point 14.9 °F (NTP, 1992)
-10.0 °C
-9.55 °C (alpha-form); -3.85 °C (beta-form)
-10 °C
25°F
Physical Description O-nitrotoluene is a light yellow oily liquid with a characteristic odor of aromatic nitro compounds. Sinks in water. Derived from toluene by nitration and separation by fractional distillation. Flash point 223°F.
YELLOW-TO-COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.
Yellow liquid with a weak, aromatic odor. [Note: A solid below 25°F.]
Description 2-nitrotoluene is a mononitrotoluene that is toluene carrying a nitro substituent at position 2. It has a role as an environmental contaminant and a carcinogenic agent.
O-nitrotoluene is a light yellow oily liquid with a characteristic odor of aromatic nitro compounds. Sinks in water. Derived from toluene by nitration and separation by fractional distillation. Flash point 223°F.
Shelf Life /Heat contributes/ ... to instability. /Nitrotoluene/
Solubility less than 1 mg/mL at 70° F (NTP, 1992)
0.00 M
Soluble in alcohol, benzene, petroleum ether
SOL IN CHLOROFORM
Soluble in carbon tetrachloride; miscible in ethanol and ethyl ether
In water, 650 mg/L at 30 °C; 609 mg/L at 20 °C
Solubility in water, g/100ml at 20 °C: 0.044 (very poor)
0.07%
Synonyms 1-Methyl-2-nitrobenzene; 2-Methyl-1-nitrobenzene; 2-Methylnitrobenzene; NSC 9577; o-Methylnitrobenzene; o-Mononitrotoluene; o-Nitrotoluene
Vapor Density 4.72 (NTP, 1992) (Relative to Air)
4.72 (Air = 1)
Relative vapor density (air = 1): 4.73
Vapor Pressure 0.1 mm Hg at 68 °F ; 0.25 mm Hg at 86° F; 1.6 mm Hg at 140° F (NTP, 1992)
0.19 mmHg
0.185 mm Hg at 25 °C
Vapor pressure, kPa at 20 °C: 0.02
0.1 mmHg
PubChem Compound 6944
Last Modified Nov 11 2021
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